![molecular formula C7H4BrFN2 B2509794 7-Bromo-5-fluoroimidazo[1,5-a]pyridine CAS No. 1427411-79-7](/img/structure/B2509794.png)
7-Bromo-5-fluoroimidazo[1,5-a]pyridine
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Description
7-Bromo-5-fluoroimidazo[1,5-a]pyridine is a useful research compound. Its molecular formula is C7H4BrFN2 and its molecular weight is 215.025. The purity is usually 95%.
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Scientific Research Applications
Bioisosteric Replacement in Ligand Design
7-Bromo-5-fluoroimidazo[1,5-a]pyridine derivatives have been explored for their potential as bioisosteric replacements in ligand design, specifically for the GABA A receptor modulators. The physicochemical mimicry of these compounds has been demonstrated, offering a novel approach in the synthesis of bioactive compounds (Humphries et al., 2006).
Fluorescence and Optical Properties
The fluorescent properties of imidazo[1,5-a]pyridines, including derivatives like this compound, have been thoroughly investigated. These compounds are known for their wide variety of fluorescent emissions, making them interesting candidates for biomarkers and photochemical sensors. The modification of these compounds can lead to enhanced fluorescence intensity, broadening their application in scientific research (Shibahara et al., 2009).
Synthesis and Antimicrobial Activities
This compound and its derivatives have been synthesized and evaluated for their biological activities, including antimicrobial properties. The structural modification of these compounds opens the door to a diverse range of biological applications, highlighting their potential in pharmaceutical and medicinal chemistry (Bayrak et al., 2009).
Catalyst-Free Synthesis
Innovative methods in the synthesis of this compound derivatives involve catalyst-free processes, enhancing the efficiency and environmental friendliness of the synthetic procedure. Such advancements in synthetic chemistry pave the way for more sustainable practices in the field (Shaabani et al., 2006).
Properties
IUPAC Name |
7-bromo-5-fluoroimidazo[1,5-a]pyridine |
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InChI |
InChI=1S/C7H4BrFN2/c8-5-1-6-3-10-4-11(6)7(9)2-5/h1-4H |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
MBSPCWJTIPZFQD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
C1=C(C=C(N2C1=CN=C2)F)Br |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C7H4BrFN2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Molecular Weight |
215.02 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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CAS No. |
1427411-79-7 |
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Record name | 7-bromo-5-fluoroimidazo[1,5-a]pyridine | |
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